Cas no 1157504-04-5 (6-N-Ethylquinoline-5,6-diamine)

• Product Name: 6-N-Ethylquinoline-5,6-diamine
• CAS No: 1157504-04-5
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 3041554
• Update Time: 2025-05-20

6-N-Ethylquinoline-5,6-diamine Chemical and Physical Properties

Names and Identifiers

• 6-N-Ethylquinoline-5,6-diamine
• 5,6-Quinolinediamine, N6-ethyl-

• Inchi： 1S/C11H13N3/c1-2-13-10-6-5-9-8(11(10)12)4-3-7-14-9/h3-7,13H,2,12H2,1H3
• InChI Key： WGKVAMDURIFSKA-UHFFFAOYSA-N
• SMILES： N1C2C(=C(N)C(NCC)=CC=2)C=CC=1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 380.5±32.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-N-Ethylquinoline-5,6-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-N-Ethylquinoline-5,6-diamine

6-N-Ethylquinoline-5,6-diamine: A Comprehensive Overview

The compound 6-N-Ethylquinoline-5,6-diamine (CAS No. 1157504-04-5) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the family of quinoline derivatives, which are known for their unique electronic properties and structural versatility. The quinoline backbone serves as a robust platform for functionalization, enabling the incorporation of diverse substituents that can enhance its reactivity and applicability.

Recent studies have highlighted the importance of 6-N-Ethylquinoline-5,6-diamine in the development of advanced materials, particularly in the realm of coordination chemistry and metal-organic frameworks (MOFs). The presence of two amino groups at the 5 and 6 positions of the quinoline ring provides multiple binding sites for metal ions, making this compound an ideal candidate for constructing MOFs with high surface area and porosity. These materials have shown promise in gas storage, catalysis, and sensing applications.

In addition to its role in materials science, 6-N-Ethylquinoline-5,6-diamine has also been explored in medicinal chemistry. The ethyl group at the nitrogen atom introduces steric bulk, which can influence the molecule's bioavailability and binding affinity to biological targets. Researchers have investigated its potential as a lead compound for designing drugs targeting various diseases, including cancer and neurodegenerative disorders. The ability to modify the substituents on the quinoline ring further enhances its utility in drug design.

The synthesis of 6-N-Ethylquinoline-5,6-diamine typically involves multi-step processes that combine nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield. These improvements are critical for scaling up production to meet the growing demand for this compound in both academic research and industrial applications.

From an environmental standpoint, 6-N-Ethylquinoline-5,6-diamine exhibits low toxicity under standard laboratory conditions. However, its stability under various environmental conditions requires further investigation to ensure its safe use in large-scale applications. Regulatory agencies have not classified this compound as a hazardous material under current guidelines, which simplifies its handling and transportation.

In summary, 6-N-Ethylquinoline-5,6-diamine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both fundamental research and practical innovations. As new research continues to uncover its potential, this compound is poised to play a significant role in advancing modern chemistry and materials science.